N-[(pyridin-3-yl)methyl]ethane-1-sulfonamide

• Molecular Formula: C8H12N2O2S
• Molecular Weight: 200.26 g/mol
• IUPAC Name: N-(pyridin-3-ylmethyl)ethanesulfonamide
• InChI: InChI=1S/C8H12N2O2S/c1-2-13(11,12)10-7-8-4-3-5-9-6-8/h3-6,10H,2,7H2,1H3
• InChI Key: ISGNGYZFQLRVPA-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NCC1=CN=CC=C1

Description

N-[(pyridin-3-yl)methyl]ethane-1-sulfonamide is a useful research compound. Its molecular formula is C8H12N2O2S and its molecular weight is 200.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3-Aminomethylpyridine (2.15 g, 19.88 mmol) was dissolved in 40 ml dichloromethane. Ethanesulfonyl chloride (2.56 g, 19.9 mmol) was added to the mixture and stirred for 18 h. To the resultant precipitate was added 40 ml diethyl ether and decanted from the solid. The solid was partitioned between a mixture of 100 ml dichloromethane/20 ml isopropyl alcohol and 20 ml of a saturated sodium bicarbonate solution. The organic layer was separated and the aqueous phase extracted twice with the 80/20 mixture of dichloromethane/isopropyl alcohol. The organic layers were combined, dried over sodium sulfate, filtered, and concentrated in vacuo to afford the title compound. 1H NMR: 8.67 (s,1H), 8.60 (d,1H,J=4 Hz), 7.90 (m,1H), 7.42 (m,1H), 5.77 (t,1H,J=6 Hz), 4.38 (d,2H,J=6 Hz), 3.07 (t,2H,J=8 Hz), 1.38 (t,3H,J=8 Hz). MS calcd. 200.2; MS (M+1) 201.1.

Synthesis routes and methods II

Procedure details